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Compound of Interest

Compound Name: 14-Dehydrobrowniine

Cat. No.: B15592924 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of novel compounds is critical. This guide provides a comparative overview of the published

scientific data on 14-Dehydrobrowniine, a diterpenoid alkaloid. However, a comprehensive

review of the existing scientific literature reveals a significant scarcity of published research on

the specific biological activities of 14-Dehydrobrowniine. While its existence is documented

and it is available from chemical suppliers, dedicated studies detailing its pharmacological

effects, mechanism of action, and comparative efficacy are not readily available in the public

domain.

Physicochemical Properties
Limited information is available regarding the specific physicochemical properties of 14-
Dehydrobrowniine. What is known is primarily from chemical supplier databases and safety

data sheets.

Property Value

CAS Number 4829-56-5

Molecular Formula C₂₅H₃₉NO₇

Molecular Weight 465.58 g/mol

Data sourced from publicly available chemical databases.
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Biological Context: Diterpenoid Alkaloids from
Delphinium Species
14-Dehydrobrowniine belongs to the vast family of diterpenoid alkaloids, which are

characteristic chemical constituents of plants from the Delphinium (larkspur) and Aconitum

(aconite) genera. These compounds are known for their complex molecular structures and a

wide array of potent biological activities.

Research on crude extracts of Delphinium species, such as Delphinium brunonianum, has

indicated various pharmacological effects, including anti-inflammatory and anti-oxidative stress

activities. Studies on other isolated alkaloids from Delphinium, such as Delbrunine and

Eldeline, have identified their potential to modulate inflammatory pathways. However, it is

crucial to note that these findings pertain to the plant extract or other specific alkaloids and

cannot be directly extrapolated to 14-Dehydrobrowniine without dedicated experimental

evidence.

Current Research Landscape and Future Directions
The absence of published studies on 14-Dehydrobrowniine presents both a challenge and an

opportunity. For researchers in natural product chemistry and drug discovery, this compound

represents a largely unexplored area with potential for novel findings. Future research should

focus on:

Isolation and Purification: Establishing robust protocols for the isolation and purification of

14-Dehydrobrowniine from its natural source, likely a Delphinium species, is a fundamental

first step.

In Vitro Screening: A broad-based in vitro screening approach is necessary to identify its

potential biological activities. This could include assays for cytotoxicity against various

cancer cell lines, anti-inflammatory effects, antimicrobial activity, and impact on key

enzymatic pathways.

Mechanism of Action Studies: Should initial screenings yield positive results, subsequent

research should aim to elucidate the underlying mechanism of action. This would involve

identifying molecular targets and signaling pathways modulated by 14-Dehydrobrowniine.
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Comparative Studies: Once a primary biological activity is established, comparative studies

against existing drugs or other diterpenoid alkaloids would be essential to determine its

relative potency and potential therapeutic advantages.

Experimental Workflow for Future Investigations
For scientists intending to investigate the biological properties of 14-Dehydrobrowniine, a

logical experimental workflow is proposed below.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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